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This guide offers an objective comparison of phycoerythrin, a valuable fluorescent protein,

sourced from various strains of the red microalga Porphyridium. The following sections provide

a comprehensive overview of the performance and characteristics of phycoerythrin from

different species, supported by experimental data. Detailed methodologies for key experiments

are also included to facilitate reproducibility and further research.

Introduction to Phycoerythrin from Porphyridium
Phycoerythrin (PE) is a brilliantly colored, water-soluble pigment-protein complex belonging to

the phycobiliprotein family.[1] It serves as a major light-harvesting accessory pigment in red

algae and cyanobacteria.[2] The genus Porphyridium is recognized as an excellent source of

phycoerythrin, with some strains containing significantly higher concentrations of this pigment

compared to other algal sources.[3] The two most extensively studied species are

Porphyridium cruentum and Porphyridium purpureum, which are considered by some to be

synonymous.[4] Other species of interest include Porphyridium sordidum and Porphyridium

aerugineum. The inherent fluorescent properties of phycoerythrin, particularly its high quantum

yield, make it a valuable tool in various biomedical and biotechnological applications, including

flow cytometry, immunofluorescent staining, and as a natural colorant in the food and cosmetic

industries.[5]
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The utility of phycoerythrin is largely determined by its concentration in the algal biomass, the

efficiency of its extraction and purification, and its inherent spectral properties. This section

provides a comparative summary of these key performance indicators across different

Porphyridium strains.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of phycoerythrin from various

Porphyridium strains as reported in the scientific literature. It is important to note that direct

comparisons can be challenging due to variations in culture conditions, extraction methods,

and analytical techniques used in different studies.

Table 1: Phycoerythrin Content and Yield in Different Porphyridium Strains

Strain
Phycoerythrin
Content (% of Dry
Weight)

Phycoerythrin Yield
(g/L)

Reference

Porphyridium

purpureum SCS-02
9.18% 0.288 [6]

Porphyridium

cruentum CCALA 415

Not explicitly stated,

but lower yield than P.

purpureum SCS-02

~0.250 (calculated

from relative data)
[6]

Porphyridium

purpureum FACHB

806

Not explicitly stated,

but lower yield than P.

purpureum SCS-02

~0.215 (calculated

from relative data)
[6]

Porphyridium

sordidum
29% Not Reported [3]

Porphyridium

aerugineum

Does not contain

optically active

phycoerythrin

Not Applicable [3]

Table 2: Spectral and Molecular Properties of Phycoerythrin from Porphyridium
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Strain
Phycoeryth
rin Type

Absorption
Maxima
(nm)

Fluorescen
ce
Emission
Maximum
(nm)

Molecular
Weight
(kDa)

Reference

Porphyridium

cruentum

B-

Phycoerythrin

545, 563,

with a

shoulder at

~500

~575
~265 (by gel

filtration)
[5][7]

Porphyridium

purpureum

B-

Phycoerythrin

545, 564,

with a

shoulder at

498

578

Not explicitly

stated, but

similar to P.

cruentum

[6]

Porphyridium

sordidum

B-

Phycoerythrin

550, 567,

with a

shoulder at

495

655 (of the

PE-PC

complex)

~240 (for the

(αβ)6

hexamer)

[8][9]

Experimental Protocols
This section details the methodologies for the extraction, purification, and quantification of

phycoerythrin from Porphyridium, as well as the determination of its spectral properties.

Phycoerythrin Extraction and Purification Workflow
The general workflow for obtaining purified phycoerythrin from Porphyridium biomass involves

cell disruption, crude extraction, and chromatographic purification.
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Upstream Processing

Cell Disruption & Extraction

Purification

Porphyridium Cultivation

Biomass Harvesting (Centrifugation)

Cell Disruption (Freeze-thaw, Sonication, etc.)

Crude Extraction (Phosphate Buffer)

Centrifugation/Filtration

Anion Exchange Chromatography (e.g., DEAE-Cellulose)

Purified Phycoerythrin
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Environmental Factors

Regulatory Influence

Pigment Production

Light Intensity

Phycobiliprotein Synthesis Pathway

 Low light enhances

Nitrogen Availability

 High N enhances

Chlorophyll Synthesis Pathway

 Inverse relationship

Phycoerythrin AccumulationChlorophyll Accumulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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